Cas no 57754-61-7 (3-hydroxy-4-iodonaphthalene-2-carboxylic Acid)
57754-61-7 structure
Product Name:3-hydroxy-4-iodonaphthalene-2-carboxylic Acid
CAS No:57754-61-7
MF:C11H7IO3
MW:314.075955629349
CID:1606501
PubChem ID:242251
Update Time:2025-04-21
3-hydroxy-4-iodonaphthalene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-4-iodonaphthalene-2-carboxylic Acid
- AR-1F3634
- AC1L693Q
- CBiol_000865
- SureCN569680
- 3-hydroxy-4-iodo-2-naphthoic acid
- AC1Q5UQB
- CTK5A7373
- 3-hydroxy-4-iodo-[2]naphthoic acid
- NSC50693
- 3-Hydroxy-4-jod-[2]naphthoesaeure
- 4-Jod-3-hydroxy-naphthoesaeure-(2)
- ICCB4_000161
- DB-294320
- 57754-61-7
- ZQRJVPHFWVEIPS-UHFFFAOYSA-N
- NSC-50693
- 4-iodo-3-hydroxynaphthalene-2-carboxylic acid
- SCHEMBL569680
- DTXSID70287366
-
- Inchi: 1S/C11H7IO3/c12-9-7-4-2-1-3-6(7)5-8(10(9)13)11(14)15/h1-5,13H,(H,14,15)
- InChI Key: ZQRJVPHFWVEIPS-UHFFFAOYSA-N
- SMILES: IC1C(=C(C(=O)O)C=C2C=CC=CC2=1)O
Computed Properties
- Exact Mass: 313.94351
- Monoisotopic Mass: 313.94399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
3-hydroxy-4-iodonaphthalene-2-carboxylic Acid Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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